2-(Thiazol-2-ylmethoxy)acetic acid

• IUPAC Name: 2-(1,3-thiazol-2-ylmethoxy)acetic acid
• InChI: InChI=1S/C6H7NO3S/c8-6(9)4-10-3-5-7-1-2-11-5/h1-2H,3-4H2,(H,8,9)
• InChI Key: DDMVHCHWCIGKTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=N1)COCC(=O)O
• Molecular Formula: C6H7NO3S
• DSSTOX Substance ID: DTXSID501300347
• Molecular Weight: 173.19 g/mol
• CAS RN: 933700-19-7

Description

2-(Thiazol-2-ylmethoxy)acetic acid is a compound with the molecular formula C6H7NO3S. It is a derivative of thiazole, a five-membered heterocyclic compound containing three carbon atoms, one sulfur atom, and one nitrogen atom.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to have diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, leading to changes in cellular processes . For instance, some thiazole derivatives have been found to exhibit antibacterial activity by creating pores in bacterial cell membranes .

Biochemical Pathways

For instance, they can activate or inhibit enzymes, stimulate or block receptors, and affect the synthesis of neurotransmitters .

Pharmacokinetics

Thiazole derivatives are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Result of Action

Thiazole derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

The action of thiazole derivatives can be influenced by various factors, including the presence of other compounds, ph, temperature, and the specific characteristics of the biological system in which they are acting .

Advantages and Limitations for Lab Experiments

2-(Thiazol-2-ylmethoxy)acetic acid has several advantages and limitations for lab experiments. This compound is relatively easy to synthesize and is readily available. This compound is also stable under a wide range of conditions, making it easy to handle in lab experiments. However, this compound has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of 2-(Thiazol-2-ylmethoxy)acetic acid in scientific research. This compound has the potential to be used in the synthesis of novel pharmaceuticals with improved efficacy and reduced side effects. This compound can also be used in the development of new diagnostic tools for various diseases. Additionally, this compound can be used in the development of new materials with unique properties.
Conclusion:
In conclusion, this compound is a synthetic organic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been extensively used in scientific research due to its potential applications in the synthesis of various biologically active compounds. This compound has several advantages and limitations for lab experiments, and there are several future directions for the use of this compound in scientific research.

Synthesis Methods

2-(Thiazol-2-ylmethoxy)acetic acid can be synthesized using various methods, including the reaction of thiazole with chloroacetic acid, the reaction of thiazole with bromoacetic acid, and the reaction of thiazole with 2-bromoacetic acid. The most commonly used method for the synthesis of this compound is the reaction of thiazole with chloroacetic acid. This method involves the addition of thiazole to a solution of chloroacetic acid in the presence of a catalyst such as triethylamine. The reaction mixture is then refluxed for several hours, and the resulting product is isolated by filtration and recrystallization.

Scientific Research Applications

2-(Thiazol-2-ylmethoxy)acetic acid has been extensively used in scientific research due to its potential applications in various fields. This compound has been used in the synthesis of various biologically active compounds, including antiviral, antibacterial, and anticancer agents. This compound has also been used as a building block in the synthesis of various pharmaceuticals.